Cas no 1072960-67-8 (4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzoic Acid)

4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzoic acid is a boron-containing heterocyclic compound featuring a benzoic acid moiety. Its unique dioxazaborocane structure imparts stability and reactivity, making it valuable in organic synthesis and material science applications. The methyl substitution enhances solubility and modulates electronic properties, while the carboxyl group allows for further functionalization. This compound is particularly useful as a building block in the development of boron-based polymers, pharmaceuticals, and coordination complexes. Its rigid bicyclic framework contributes to thermal stability, and its boron center offers potential for Lewis acid catalysis. Suitable for research in advanced materials and medicinal chemistry, it provides a versatile platform for derivatization.
4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzoic Acid structure
1072960-67-8 structure
Product Name:4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzoic Acid
CAS No:1072960-67-8
MF:C12H12BNO6
MW:277.037783622742
CID:2871793
PubChem ID:134128722
Update Time:2025-05-23

4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 8-(4-carboxyphenyl)-4-methyl-2,6-dioxohexahydro-[1,3,2]oxazaborolo[2,3-b][1,3,2]oxazaborol-4-ium-8-uide
    • 1072960-67-8
    • MFCD26793795
    • 4-(5-Methyl-3,7-dioxo-2,8-dioxa-5-azonia-1-boranuidabicyclo[3.3.0]octan-1-yl)benzoic acid
    • 4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzoic Acid
    • MDL: MFCD26793795
    • Inchi: 1S/C12H12BNO6/c1-14-6-10(15)19-13(14,20-11(16)7-14)9-4-2-8(3-5-9)12(17)18/h2-5H,6-7H2,1H3,(H,17,18)
    • InChI Key: PXRJLBVCVBVLPU-UHFFFAOYSA-N
    • SMILES: O1[B-]2(C3C=CC(C(=O)O)=CC=3)[N+](C)(CC(=O)O2)CC1=O

Computed Properties

  • Exact Mass: 277.07600
  • Monoisotopic Mass: 277.0757673Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 464
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.9Ų

Experimental Properties

  • PSA: 93.14000
  • LogP: -0.95030

4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzoic Acid Security Information

4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR310580-1g
4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzoic acid
1072960-67-8
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£59.00 2025-02-19
Apollo Scientific
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Additional information on 4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzoic Acid

Recent Advances in the Study of 4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzoic Acid (CAS: 1072960-67-8)

The compound 4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzoic Acid (CAS: 1072960-67-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzoic Acid as a versatile building block in the synthesis of boron-containing compounds. Boron-based molecules are increasingly recognized for their utility in drug design, particularly in the development of protease inhibitors and other enzyme-targeted therapies. The compound's dioxazaborocane core structure is of particular interest due to its ability to form stable complexes with biological targets, enhancing binding affinity and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a precursor for the synthesis of novel boron-based inhibitors targeting serine proteases. The study utilized X-ray crystallography to elucidate the binding mode of derivatives of 4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzoic Acid, revealing key interactions with the active site of the target enzyme. These findings suggest promising avenues for the development of next-generation therapeutics for conditions such as thrombosis and inflammatory diseases.

Another significant advancement was reported in a 2024 paper in ACS Chemical Biology, where the compound was employed in the development of boron-containing probes for bioimaging. The study showcased the compound's ability to selectively label cellular components, enabling real-time visualization of biological processes. This application underscores the dual utility of 4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzoic Acid in both therapeutic and diagnostic contexts.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of boron-containing derivatives. Recent research has focused on modifying the benzoic acid moiety to improve solubility and bioavailability, as detailed in a 2023 review in Chemical Reviews. These efforts are critical for translating laboratory findings into clinically viable therapeutics.

In conclusion, 4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzoic Acid represents a promising scaffold for the development of boron-based therapeutics and diagnostic tools. Ongoing research is expected to further elucidate its potential, particularly in targeting diseases with high unmet medical need. Future studies should prioritize the optimization of its physicochemical properties and the exploration of its mechanism of action in vivo.

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